8-(1,1-Dimethylallyl)genistein
Overview
Description
8-(1,1-Dimethylallyl)genistein is a natural product found in Flemingia paniculata, Flemingia prostrata, and other organisms with data available.
Scientific Research Applications
Estrogenic Properties and Effects
- Estrogenic Activities : Genistein derivatives, including 8-(1,1-Dimethylallyl)genistein, have been studied for their estrogenic activities. In some assays, genistein showed estrogenic activity, while its derivatives like 8-(1,1-Dimethylallyl)genistein demonstrated varying levels of estrogenicity depending on the assay used (Kretzschmar et al., 2010).
Enzymatic Activities and Biosynthesis
- Enzymatic Prenylation : Research on cell suspension cultures from Epimedium diphyllum showed the enzymatic formation of compounds like des-O-methylanhydroicaritin from precursors including genistein, indicating the significance of enzymatic processes like prenylation in the biosynthesis of genistein derivatives (Yamamoto et al., 1998).
Structural and Mechanistic Insights
- Bilayer-Mediated Mechanism : Genistein and its derivatives, such as 8-(1,1-Dimethylallyl)genistein, have been found to alter the function of ion channels and other membrane proteins, possibly through bilayer-mediated mechanisms, suggesting their role in modulating cellular functions (Hwang et al., 2003).
- Hydrogen-Bonding and Vibrational Dynamics : Studies on genistein have focused on its conformational, hydrogen bonding, and vibrational dynamics, which are crucial for understanding the structure-activity relationship of its derivatives, including 8-(1,1-Dimethylallyl)genistein (Singh et al., 2017).
Cancer Research
- Molecular Mechanisms in Cancer : Research on genistein has revealed its potential beneficial effects in cancer through various molecular interactions, indicating the significance of its derivatives in cancer research (Tuli et al., 2019).
- Chemopreventive Properties : Studies have shown that genistein, a core component of 8-(1,1-Dimethylallyl)genistein, can suppress the development of chemically-induced mammary cancer, highlighting its potential in cancer chemoprevention (Murrill et al., 1996).
properties
Molecular Formula |
C20H18O5 |
|---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(2-methylbut-3-en-2-yl)chromen-4-one |
InChI |
InChI=1S/C20H18O5/c1-4-20(2,3)17-15(23)9-14(22)16-18(24)13(10-25-19(16)17)11-5-7-12(21)8-6-11/h4-10,21-23H,1H2,2-3H3 |
InChI Key |
PONIGBFVAFAGSR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C=C)C1=C(C=C(C2=C1OC=C(C2=O)C3=CC=C(C=C3)O)O)O |
synonyms |
8-(1,1-dimethylallyl)genistein |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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